Cas no 16459-35-1 (Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate is a versatile compound in organic synthesis, offering excellent stability and reactivity. It features a nitro group for potential electrophilic substitution reactions and a pyrazole ring for further structural transformations. Its unique amino and carboxylate functionalities provide opportunities for cross-coupling and amidation reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.
Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate structure
16459-35-1 structure
Product Name:Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
CAS No:16459-35-1
MF:C12H12N4O4
MW:276.24808216095
MDL:MFCD00277862
CID:94815
PubChem ID:2727506
Update Time:2025-07-14

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
    • ETHYL 5-AMINO-1-(4-NITROPHENYL)PYRAZOLE-4-CARBOXYLATE
    • BUTTPARK 51\09-75
    • 5-AMINO-1-(4-NITRO-PHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • 1-(4-Nitro-phenyl)-4-aethoxycarbonyl-5-amino-pyrazol
    • AC1MBLKI
    • AC1Q332H
    • AG-E-14356
    • Maybridge1_006264
    • Ethyl 5-amino-1-(4-nitrophenyl)
    • ethyl5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
    • MLS000861439
    • HMS559E16
    • HMS2790N09
    • ZB002817
    • SMR000460223
    • Z55148821
    • AKOS000260185
    • MFCD00277862
    • FD10513
    • 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4-nitrophenyl)-, ethyl ester
    • CS-0061565
    • AMY12010
    • 5-AMINO-1-(4-nitrophenyl)-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • AS-11499
    • J-010153
    • A3655
    • CHEMBL1612515
    • EN300-36036
    • A882445
    • DTXSID60369443
    • 16459-35-1
    • SY104115
    • FT-0705069
    • DB-064542
    • MDL： MFCD00277862
    • Inchi： 1S/C12H12N4O4/c1-2-20-12(17)10-7-14-15(11(10)13)8-3-5-9(6-4-8)16(18)19/h3-7H,2,13H2,1H3
    • InChI Key： IQYXMFOQGPEJHU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=NN(C=1N)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 276.08600
  • Monoisotopic Mass: 276.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 203-204 ºC
  • Boiling Point: 463.5±35.0 °C at 760 mmHg
  • Flash Point: 234.1±25.9 °C
  • Refractive Index: 1.653
  • PSA: 115.96000
  • LogP: 2.64380

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Security Information

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049002486-5g
Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
 16459-35-1 95%
5g
 $266.22 2022-04-02
Alichem
A049002486-10g
Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
 16459-35-1 95%
10g
 $445.12 2022-04-02
Chemenu
CM188978-1g
Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
 16459-35-1 95+%
1g
 $121 2021-08-05
Chemenu
CM188978-5g
Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
 16459-35-1 95+%
5g
 $425 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E857795-1g
Ethyl 5-amino-1-(4-nitrophenyl)-1h-pyrazole-4-carboxylate
 16459-35-1 ≥98%
1g
 358.20 2021-05-17
TRC
E899600-100mg
Ethyl 5-amino-1-(4-nitrophenyl)-1h-pyrazole-4-carboxylate
 16459-35-1
100mg
 $75.00 2023-05-18
TRC
E899600-250mg
Ethyl 5-amino-1-(4-nitrophenyl)-1h-pyrazole-4-carboxylate
 16459-35-1
250mg
 $144.00 2023-05-18
TRC
E899600-500mg
Ethyl 5-amino-1-(4-nitrophenyl)-1h-pyrazole-4-carboxylate
 16459-35-1
500mg
 $219.00 2023-05-18
TRC
E899600-1g
Ethyl 5-amino-1-(4-nitrophenyl)-1h-pyrazole-4-carboxylate
 16459-35-1
1g
 $ 250.00 2022-06-05
Ambeed
A133811-1g
Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate
 16459-35-1 97%
1g
 $13.0 2024-04-23

Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate Related Literature

16459-35-1 (Ethyl 5-amino-1-(4-nitrophenyl)-1H-pyrazole-4-carboxylate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited